Cas no 1394346-75-8 (Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-)
1394346-75-8 structure
Product Name:Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-
CAS No:1394346-75-8
MF:C14H10ClF2NO2
MW:297.684509754181
CID:2140831
Update Time:2023-11-19
Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]- Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-5-[(2,4-difluoro-phenyl)-methyl-amino]-benzoic acid
- CID 90000552
- Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-
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- Inchi: 1S/C14H10ClF2NO2/c1-18(13-5-2-8(16)6-12(13)17)9-3-4-11(15)10(7-9)14(19)20/h2-7H,1H3,(H,19,20)
- InChI Key: IYLKVPPMUISIBO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)N(C)C1C=CC(=CC=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 358
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.438±0.06 g/cm3(Predicted)
- Boiling Point: 454.3±45.0 °C(Predicted)
- pka: 2.86±0.25(Predicted)
Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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